Cas no 2193064-80-9 (2-fluoro-1-(2-methylphenyl)ethan-1-amine hydrochloride)

• Product Name: 2-fluoro-1-(2-methylphenyl)ethan-1-amine hydrochloride
• CAS No: 2193064-80-9
• MF: C₉H₁₃ClFN
• MW: 189.657624959946
• CID: 6454964
• PubChem ID: 137951243
• Update Time: 2025-08-05

2-fluoro-1-(2-methylphenyl)ethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-1-(2-methylphenyl)ethan-1-amine hydrochloride
• EN300-1700160
• Z3092528504
• 2-fluoro-1-(2-methylphenyl)ethanamine;hydrochloride
• 2-Fluoro-1-(o-tolyl)ethan-1-amine hydrochloride
• 2193064-80-9
• starbld0043295

• Inchi： 1S/C9H12FN.ClH/c1-7-4-2-3-5-8(7)9(11)6-10;/h2-5,9H,6,11H2,1H3;1H
• InChI Key： NCRGQRMNODLDIS-UHFFFAOYSA-N
• SMILES： Cl.FCC(C1C=CC=CC=1C)N

Computed Properties

• Exact Mass: 189.0720553g/mol
• Monoisotopic Mass: 189.0720553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on 2-fluoro-1-(2-methylphenyl)ethan-1-amine hydrochloride

Introduction to 2-fluoro-1-(2-methylphenyl)ethan-1-amine hydrochloride (CAS No. 2193064-80-9)

2-fluoro-1-(2-methylphenyl)ethan-1-amine hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 2193064-80-9, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the class of amine derivatives and has garnered attention due to its structural features and potential applications in medicinal chemistry. The presence of a fluoro substituent and a secondary amine group attached to a benzyl moiety makes it an intriguing candidate for further exploration in drug discovery and development.

The molecular structure of 2-fluoro-1-(2-methylphenyl)ethan-1-amine hydrochloride consists of a fluorine atom at the second position of a phenyl ring, which is further substituted with an ethyl group at the first position and a secondary amine at the same position. The hydrochloride salt form enhances its solubility in aqueous solutions, making it more suitable for various biochemical assays and pharmacological studies. This compound's unique structural motif positions it as a valuable intermediate in synthesizing more complex molecules with potential therapeutic benefits.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability, improved bioavailability, and increased binding affinity to biological targets. The fluorine atom in 2-fluoro-1-(2-methylphenyl)ethan-1-amine hydrochloride contributes to these desirable properties, making it a promising scaffold for developing novel pharmacological agents. Current research in this area focuses on leveraging the electronic and steric effects of fluorine to modulate the activity of small molecules targeting various diseases.

One of the most compelling aspects of 2-fluoro-1-(2-methylphenyl)ethan-1-amine hydrochloride is its potential application in the development of central nervous system (CNS) drugs. Fluorinated amine derivatives have shown promise in treating neurological disorders such as depression, anxiety, and neurodegenerative diseases. The structural features of this compound suggest that it may interact with neurotransmitter receptors or enzymes involved in these conditions. Preliminary studies have indicated that derivatives of this molecule could exhibit inhibitory or modulatory effects on key targets relevant to CNS function.

The synthesis of 2-fluoro-1-(2-methylphenyl)ethan-1-amine hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and transition-metal-mediated fluorination processes, have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only highlight the compound's synthetic accessibility but also underscore the importance of modern chemical techniques in pharmaceutical research.

From a computational chemistry perspective, 2-fluoro-1-(2-methylphenyl)ethan-1-amine hydrochloride has been subjected to molecular modeling studies to predict its binding interactions with biological targets. These simulations have provided insights into the compound's binding affinity and selectivity, which are critical parameters for drug design. The integration of experimental data with computational predictions has enabled researchers to refine their understanding of how this molecule interacts with proteins and nucleic acids, paving the way for rational drug design.

The pharmacokinetic properties of 2-fluoro-1-(2-methylphenyl)ethan-1-amine hydrochloride are another area of active investigation. Fluorinated compounds often exhibit favorable pharmacokinetic profiles due to their resistance to metabolic degradation. Studies have shown that this compound may have a prolonged half-life in vivo, allowing for less frequent dosing and improved patient compliance. Additionally, its ability to cross the blood-brain barrier could enhance its therapeutic efficacy in treating CNS disorders.

In conclusion, 2-fluoro-1-(2-methylphenyl)ethan-1-amine hydrochloride (CAS No. 2193064-80-9) represents a significant advancement in pharmaceutical chemistry. Its unique structural features, combined with its promising pharmacological properties, make it an attractive candidate for further research and development. As our understanding of fluorinated compounds continues to evolve, so too will their applications in medicine. The continued exploration of this compound and its derivatives holds great promise for addressing unmet medical needs and improving patient outcomes.